1-({[5-(4-fluorophenyl)-2-furyl]methyl}amino)-2-propanol hydrochloride

• IUPAC Name: 1-[[5-(4-fluorophenyl)furan-2-yl]methylamino]propan-2-ol;hydrochloride
• InChI: InChI=1S/C14H16FNO2.ClH/c1-10(17)8-16-9-13-6-7-14(18-13)11-2-4-12(15)5-3-11;/h2-7,10,16-17H,8-9H2,1H3;1H
• InChI Key: JSZYDLGCNZWSMU-UHFFFAOYSA-N
• Canonical SMILES: CC(CNCC1=CC=C(O1)C2=CC=C(C=C2)F)O.Cl
• Molecular Formula: C14H17ClFNO2
• Molecular Weight: 285.74 g/mol

Description

1-({[5-(4-fluorophenyl)-2-furyl]methyl}amino)-2-propanol hydrochloride is a chemical compound that has been widely studied for its potential therapeutic applications. This compound is commonly referred to as FPMPA and has been shown to have a variety of biochemical and physiological effects. In

Mechanism of Action

The exact mechanism of action of FPMPA is not fully understood, but it is believed to act as a selective antagonist of the GABA-A receptor. This receptor is involved in the regulation of anxiety and other emotional states, and its modulation by FPMPA may contribute to its anxiolytic and antidepressant effects.
Biochemical and Physiological Effects:
FPMPA has been shown to have a variety of biochemical and physiological effects, including reducing anxiety and depression-like behaviors in animal models, decreasing drug-seeking behavior, and improving cognitive function. It has also been shown to have neuroprotective effects in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One advantage of using FPMPA in lab experiments is its high selectivity for the GABA-A receptor, which allows for more precise modulation of this receptor compared to other compounds. However, one limitation is that its effects may be dependent on the specific animal model or experimental conditions used, which can make it difficult to generalize results.

Future Directions

There are several future directions for research on FPMPA, including further exploration of its potential therapeutic applications, investigation of its effects on other neurotransmitter systems, and development of more selective and potent analogs. Additionally, more research is needed to better understand the mechanisms underlying its effects and to optimize dosing and administration strategies.

Synthesis Methods

The synthesis of FPMPA involves several steps, including the reaction of 4-fluorobenzaldehyde with 2-furfurylamine, followed by the reduction of the resulting Schiff base with sodium borohydride. The final step involves the reaction of the resulting amine with 2-propanol to form the hydrochloride salt of FPMPA.

Scientific Research Applications

FPMPA has been widely studied for its potential therapeutic applications, particularly in the treatment of anxiety and depression. It has also been studied for its potential use in the treatment of addiction, as it has been shown to reduce drug-seeking behavior in animal models.